Cas no 2385065-75-6 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid
• CAS No: 2385065-75-6
• MF: C₁₉H₁₄N₂O₅
• MW: 350.324864864349
• CID: 6407529
• PubChem ID: 165894339
• Update Time: 2025-05-21

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid
• 2385065-75-6
• EN300-6480670

• Inchi： 1S/C19H14N2O5/c22-18(23)16-9-17(21-26-16)20-19(24)25-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-9,15H,10H2,(H,22,23)(H,20,21,24)
• InChI Key： MPUCRLRZISNWGF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)ON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 350.09027155g/mol
• Monoisotopic Mass: 350.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid: A Comprehensive Overview

The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid, with the CAS number 2385065756, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential as a building block in synthetic chemistry.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino group, which in turn is connected to a 1,2-oxazole ring. The 1,2-oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This arrangement imparts unique electronic properties to the molecule, making it suitable for various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in the development of functional materials. Scientists have explored its potential as a precursor for the synthesis of advanced polymers and as a component in drug delivery systems. The compound's ability to undergo controlled chemical reactions has made it a valuable tool in the design of bioactive molecules.

In terms of applications, this compound has shown promise in the field of materials science. Its structural versatility allows for the creation of materials with tailored properties, such as high thermal stability and excellent mechanical strength. Additionally, its compatibility with various chemical functionalization techniques makes it a candidate for use in nanotechnology applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. The Fmoc group's ability to act as a protecting group during peptide synthesis has been leveraged to create biocompatible materials that can encapsulate drugs and release them in a controlled manner. This application has significant implications for personalized medicine and targeted drug delivery.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-5-carboxylic acid is a versatile compound with a wide range of potential applications. Its unique structural features and reactivity make it an invaluable tool in organic chemistry and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both academic and industrial chemical research.